Cas no 70916-53-9 (Butanoic acid, 2-hydroxy-1-(hydroxymethyl)ethyl ester)

• Product Name: Butanoic acid, 2-hydroxy-1-(hydroxymethyl)ethyl ester
• CAS No: 70916-53-9
• MF: C₇H₁₄O₄
• MW: 162.183662891388
• CID: 1747217
• Update Time: 2024-11-27

Butanoic acid, 2-hydroxy-1-(hydroxymethyl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-hydroxy-1-(hydroxymethyl)ethyl ester

• Inchi： 1S/C7H14O4/c1-2-3-7(10)11-6(4-8)5-9/h6,8-9H,2-5H2,1H3
• InChI Key： PVPWPCLNZDBNFK-UHFFFAOYSA-N
• SMILES： C(OC(CO)CO)(=O)CCC

Computed Properties

• Exact Mass: 162.08922

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 297.7±20.0 °C(Predicted)
• PSA: 66.76
• pka: 13.55±0.10(Predicted)